Cas no 175137-53-8 (Methyl 3-amino-4-((4-chlorophenyl)sulfonyl)thiophene-2-carboxylate)
175137-53-8 structure
Product Name:Methyl 3-amino-4-((4-chlorophenyl)sulfonyl)thiophene-2-carboxylate
CAS No:175137-53-8
MF:C12H10ClNO4S2
MW:331.79509973526
CID:111843
PubChem ID:2819175
Update Time:2025-04-18
Methyl 3-amino-4-((4-chlorophenyl)sulfonyl)thiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Methyl 3-amino-4-((4-chlorophenyl)sulfonyl)thiophene-2-carboxylate
- METHYL 3-AMINO-4-(4-CHLOROBENZENESULFONYL)THIOPHENE-2-CARBOXYLATE
- 2-Thiophenecarboxylicacid, 3-amino-4-[(4-chlorophenyl)sulfonyl]-, methyl ester
- methyl 3-amino-4-(4-chlorophenyl)sulfonylthiophene-2-carboxylate
- METHYL 3-AMINO-4-[(4-CHLOROPHENYL)SULFONYL]THIOPHENE-2-CARBOXYLATE
- HMS1440J19
- IDI1_014772
- Maybridge3_003385
- DTXSID50384807
- Methyl 3-amino-4-(4-chlorobenzene-1-sulfonyl)thiophene-2-carboxylate
- 175137-53-8
- CCG-253376
- 2-Thiophenecarboxylic acid, 3-amino-4-[(4-chlorophenyl)sulfonyl]-, methyl ester
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- Inchi: 1S/C12H10ClNO4S2/c1-18-12(15)11-10(14)9(6-19-11)20(16,17)8-4-2-7(13)3-5-8/h2-6H,14H2,1H3
- InChI Key: OSWXRGHMXRQALH-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)S(C1=CSC(C(=O)OC)=C1N)(=O)=O
Computed Properties
- Exact Mass: 330.9741
- Monoisotopic Mass: 330.974
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 457
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 123Ų
Experimental Properties
- PSA: 86.46
Methyl 3-amino-4-((4-chlorophenyl)sulfonyl)thiophene-2-carboxylate Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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